(4-methoxyphenyl)(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone

• IUPAC Name: (4-methoxyphenyl)-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C23H23N7O2/c1-16-3-7-18(8-4-16)30-22-20(26-27-30)21(24-15-25-22)28-11-13-29(14-12-28)23(31)17-5-9-19(32-2)10-6-17/h3-10,15H,11-14H2,1-2H3
• InChI Key: XGQCGGZJFHHJDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5=CC=C(C=C5)OC)N=N2
• Molecular Formula: C23H23N7O2
• Molecular Weight: 429.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a methoxyphenyl group, a triazolopyrimidine ring, and a piperazine ring. These components are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of similar compounds is often optimized using computational chemistry software packages. The structure is likely to be planar due to the presence of the aromatic rings, which allows for π-π stacking interactions.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often feature high regioselectivity, good functional group tolerance, and a wide substrate scope.

Scientific Research Applications

• Antimicrobial Activities :

  • Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives : This study involved the synthesis of novel 1,2,4-triazole derivatives, including compounds related to the mentioned chemical, and evaluated their antimicrobial activities. Some of these compounds showed good or moderate activities against microorganisms (Bektaş, H., Karaali, N., Sahin, D., Demirbaş, A., Karaoglu, S., & Demirbas, N., 2007).

• Synthesis of Novel Compounds :

  • A New Approach for the Synthesis of Some Pyrazolo[5,1‐c]Triazines and Pyrazolo[1,5‐a]Pyrimidines Containing Naphtofuran Moiety : This research focused on synthesizing novel compounds, including pyrazolo[1,5-a]pyrimidine derivatives. These synthesized compounds were characterized using various analytical techniques (Abdelhamid, A., Shokry, S. A., & Tawfiek, S. M., 2012).

• Biological Activity Studies :

  • Synthesis and Biological Activity of Triazole Analogues of Piperazine : This study reported the synthesis of triazole analogues of piperazine and their evaluation for antibacterial activity. Compounds with 4-methylphenyl, 4-methoxyphenyl, 4-fluorophenyl, 4-bromophenyl, and 3-nitrophenyl moieties showed significant inhibition of bacterial growth (Nagaraj, A., Srinivas, S., & Rao, G. N., 2018).

• Imaging Agents in Medical Research :

  • Synthesis of [11C]HG-10-102-01 as a New Potential PET Agent for Imaging of LRRK2 Enzyme in Parkinson's Disease : This paper discusses the synthesis of a compound similar to the mentioned chemical and its potential as a PET imaging agent for studying the LRRK2 enzyme in Parkinson's disease (Wang, M., Gao, M., Xu, Z., & Zheng, Q., 2017).

• Anticonvulsant Drug Development :

  • Development and Validation of HPLC Determination of Related Substances in A Novel Anticonvulsant Agent Epimidin : In this study, a new HPLC method was developed and validated for the determination of related substances in a novel anticonvulsant drug, which includes derivatives of the mentioned chemical (Severina, H., Gubar, S., Bezruk, I., Materiienko, A., Ivanauskas, L., Bunyatyan, V., Kovalenko, S., Scupa, O. O., & Georgiyants, V., 2021).

Mechanism of Action

The mechanism of action of similar compounds can vary widely depending on their intended biological target. For example, some indole derivatives have been found to bind with high affinity to multiple receptors, exhibiting various biological activities.

Future Directions

Future research could focus on exploring the therapeutic potentials of this compound, given the biological activity exhibited by similar structures.